7-O-BETA-D-GALACTOPYRANOSYLCOUMARIN-4-ACETIC ACID
7-O-BETA-D-GALACTOPYRANOSYLCOUMARIN-4-ACETIC ACID
Brand Name:
Vulcanchem
CAS No.:
127615-74-1
VCID:
VC0144390
InChI:
InChI=1S/C17H18O10/c18-6-11-14(22)15(23)16(24)17(27-11)25-8-1-2-9-7(3-12(19)20)4-13(21)26-10(9)5-8/h1-2,4-5,11,14-18,22-24H,3,6H2,(H,19,20)/t11-,14+,15+,16-,17-/m1/s1
SMILES:
C1=CC2=C(C=C1OC3C(C(C(C(O3)CO)O)O)O)OC(=O)C=C2CC(=O)O
Molecular Formula:
C17H18O10
Molecular Weight:
382.3 g/mol
7-O-BETA-D-GALACTOPYRANOSYLCOUMARIN-4-ACETIC ACID
CAS No.: 127615-74-1
Main Products
VCID: VC0144390
Molecular Formula: C17H18O10
Molecular Weight: 382.3 g/mol
CAS No. | 127615-74-1 |
---|---|
Product Name | 7-O-BETA-D-GALACTOPYRANOSYLCOUMARIN-4-ACETIC ACID |
Molecular Formula | C17H18O10 |
Molecular Weight | 382.3 g/mol |
IUPAC Name | 2-[2-oxo-7-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-yl]acetic acid |
Standard InChI | InChI=1S/C17H18O10/c18-6-11-14(22)15(23)16(24)17(27-11)25-8-1-2-9-7(3-12(19)20)4-13(21)26-10(9)5-8/h1-2,4-5,11,14-18,22-24H,3,6H2,(H,19,20)/t11-,14+,15+,16-,17-/m1/s1 |
Standard InChIKey | QFIOCPUZLBGHSQ-RDZAWVCESA-N |
Isomeric SMILES | C1=CC2=C(C=C1O[C@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)O)O)O)OC(=O)C=C2CC(=O)O |
SMILES | C1=CC2=C(C=C1OC3C(C(C(C(O3)CO)O)O)O)OC(=O)C=C2CC(=O)O |
Canonical SMILES | C1=CC2=C(C=C1OC3C(C(C(C(O3)CO)O)O)O)OC(=O)C=C2CC(=O)O |
Synonyms | 7-beta-galactopyranosyloxycoumarin-4-acetic acid GPOCA |
PubChem Compound | 196817 |
Last Modified | Nov 11 2021 |
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